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CAS No.: 687-38-7

Cat. No.: S750447

Get Quote

Understanding the fundamental properties of a compound is crucial for planning its synthesis and

purification. Here is a summary of the key data for Glycyl-DL-serine.

Property Value / Description

CAS Number 687-38-7 [1]

Molecular Formula C5H10N2O4 [1] [2]

Molecular Weight 162.14 g/mol [1]

Melting Point ~207 °C [1]

Form White to Off-White solid [1]

Solubility Soluble in water and aqueous acid (slightly) [1]

pKa 2.98 (at 25°C) [1]

Storage -20°C [1] [2]

An Industrial Synthesis Pathway for DL-Serine
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Since serine is a direct precursor to Glycyl-DL-serine, optimizing its synthesis can be highly beneficial. The

following workflow outlines a high-yield industrial process for producing DL-serine via the Strecker

reaction, as detailed in a patent [3].
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Reaction Substrate Preparation

Ethylene Glycol
Dehydrogenation/Oxidative Dehydrogenation

Crude Glycol Aldehyde Mixture

Strecker Reaction
(NH₄Cl, NH₃, Cyanide)

Reaction Product

Hydrolysis with Strong Base

Aqueous Serine Alkali Salt Solution

Purification: Ion Exclusion Chromatography
(Strongly Acidic Cation Exchange Resin)

Fraction Collection

Neutralization to Isoelectric Point
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Neutralization to Isoelectric Point

Second Purification: Ion Exclusion Chromatography

Final Product: DL-Serine

Click to download full resolution via product page

The diagram above shows the key stages of the synthesis. The table below provides the critical reaction

parameters for the Strecker Reaction stage (point C in the diagram) to achieve high yield [3].

Reaction Parameter Optimal Condition Range

Glycol Aldehyde / Cyan Compound >1.0 to ≤1.50 (molar ratio)

Ammonium Chloride / Glycol Aldehyde >1.0 to ≤2.0 (molar ratio)

Ammonia / Cyan Compound 1.0 to 7.0 (molar ratio)

Reaction Temperature 20° to 80°C

Reaction Time 15 to 120 minutes

Glycol Aldehyde Concentration At least 2.0% by weight

Troubleshooting Common Synthesis Challenges

Based on the general synthesis information, here are some potential issues and solutions that could form the

basis of your FAQs.
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Issue Possible Cause Suggested Solution

Low Overall
Yield

Sub-optimal molar ratios in Strecker
reaction [3].

Strictly control molar ratios as specified
in the table above.

Low
Yield/Purity

Low concentration of glycol aldehyde in
reaction mixture [3].

Ensure glycol aldehyde concentration is
≥2.0% by weight before starting the

Strecker reaction.

Difficult
Purification

Co-presence of ionic substances (inorganic

salts) and non-ionic substances (ethylene
glycol) in crude product [3].

Employ a two-step ion exclusion

chromatography process as outlined in
the synthesis pathway.

Guidance for Further Research

The search results indicate that information specifically on troubleshooting Glycyl-DL-serine synthesis is

limited. To build a more comprehensive knowledge base, you could:

Explore Fermentation Routes: The microbial production of L-serine in engineered Corynebacterium
glutamicum has achieved high titers [4]. While this produces the L-enantiomer, the strategies around
exporter engineering to alleviate feedback inhibition could provide valuable insights for your work.

Consult General Peptide Synthesis Protocols: Standard peptide coupling methods (e.g., Solid-
Phase Peptide Synthesis) and their common issues (like racemization, low coupling efficiency) are

well-documented in specialized chemical resources and can be directly applied to synthesizing the
Gly-Ser dipeptide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://patents.google.com/patent/US5030750A/en
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-020-01374-5
https://microbialcellfactories.biomedcentral.com/articles/10.1186/s12934-020-01374-5
https://www.smolecule.com/products/b750447#improving-glycyl-dl-serine-yield-synthesis
https://www.smolecule.com/products/b750447#improving-glycyl-dl-serine-yield-synthesis
https://www.smolecule.com/products/b750447#improving-glycyl-dl-serine-yield-synthesis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s750447?utm_src=pdf-bulk
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

